molecular formula C8H7Br2NO B8391171 3-(2,2-Dibromo-vinyl)-4-methoxy-pyridine

3-(2,2-Dibromo-vinyl)-4-methoxy-pyridine

Cat. No.: B8391171
M. Wt: 292.95 g/mol
InChI Key: DQXNGFKYICUQSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2,2-Dibromo-vinyl)-4-methoxy-pyridine is a useful research compound. Its molecular formula is C8H7Br2NO and its molecular weight is 292.95 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H7Br2NO

Molecular Weight

292.95 g/mol

IUPAC Name

3-(2,2-dibromoethenyl)-4-methoxypyridine

InChI

InChI=1S/C8H7Br2NO/c1-12-7-2-3-11-5-6(7)4-8(9)10/h2-5H,1H3

InChI Key

DQXNGFKYICUQSM-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=NC=C1)C=C(Br)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A flask is charged with triphenylphosphine (21.4 g, 81.6 mmol), carbon tetrabromide (13.5 g, 40.8 mmol) and dichloromethane (300 mL). 4-Methoxy-pyridine-3-carbaldehyde (2.8 g, 20.4 mmol) in dichloromethane (300 mL) is added at 0° C. The mixture is stirred at 0° C. for 1 h. The mixture is extracted with saturated aqueous ammonium chloride and the aqueous phase is neutralized with NaHCO3 and extracted with dichloromethane. The organic phase is dried over Na2SO4, concentrated and purified by silica gel chromatography eluting with a 0 to 10% methanol-dichloromethane gradient to give 3-(2,2-dibromo-vinyl)-4-methoxy-pyridine. 1H NMR (400 MHz, CDCl3) δ ppm 3.90 (s, 3H), 6.81 (d, J=5.8 Hz, 1H), 7.48 (s, 1H), 8.48 (d, J=5.8 Hz, 1H), 8.76 (s, 1H).
Quantity
21.4 g
Type
reactant
Reaction Step One
Quantity
13.5 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
2.8 g
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Two

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